Cas no 142-64-3 (Piperazine dihydrochloride)

• Product Name: Piperazine dihydrochloride
• CAS No: 142-64-3
• MF: C₄H₁₂Cl₂N₂
• MW: 159.057478904724
• MDL: MFCD00012754
• CID: 181916
• PubChem ID: 354334584
• Update Time: 2025-10-28

Piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine dihydrochloride
• 5-broMo-4-Methoxy-6-MethylpyriMidine
• PIPERAZINE DI-HCL
• Piperazine Dihydrochloride Monohydrate
• Piperazine,hydrochloride (1:2)
• Piperazinium Chloride
• Piperazinium Dichloride
• dowzenedhc
• dihydropipwormer
• PIPERAZINE DI HCL
• piperazinewormerpremix
• piperazinehydrochloride
• Piperazine-1,4-diium chloride
• Piperazine Dihydrochloride Piperazine, hydrochloride (1:2)
• PiperidineHydrochloride>98%
• Dowzene DHC
• Piperazine, dihydrochloride
• Dihydro Pip Wormer
• Caswell No. 668
• Piperazine wormer premix
• Diethylenediamine dihydrochloride
• Piperazine HCl
• EPA Pesticide Chemical Code 067401
• Dihydrochloride salt of diethylenediamine
• Piperazine, hydrochloride (1:2)
• 17VU4Z4W88
• Piperazine dihydrochloride [USP]
• C4H10N2.2HCl
• Piperazine hydrochloride hydrate
• Piperazine 2HCl
• piperazine;dihydrochloride
• P0450
• PIPERAZINE DIHYDROCHLORIDE [USP MONOGRAPH]
• 142-64-3
• CHEMBL3188015
• DTXCID2027096
• Tox21_302343
• PIPERAZINE DIHYDROCHLORIDE [MART.]
• W-109510
• Piperazine dihydrochloride (USP)
• PIPERAZINE HYDROCHLORIDE [GREEN BOOK]
• GS-5897
• PIPERAZINE DIHYDROCHLORIDE (USP MONOGRAPH)
• Ascarex D
• EINECS 205-551-2
• PIPERAZINE HYDROCHLORIDE [HSDB]
• DTXSID4047096
• Q20966050
• SCHEMBL282455
• NCGC00256286-01
• PIPERAZIDINE DIHYDROCHLORIDE
• CS-0155212
• PIPERAZINE DIHYDROCHLORIDE [GREEN BOOK]
• E75922
• FT-0673918
• NS00079242
• HSDB 1182
• HEXAHYDROPYRAZINE DIHYDROCHLORIDE
• PIPERAZINE DIHYDROCHLORIDE [USP-RS]
• PIPERAZINE DIHYDROCHLORIDE (MART.)
• Piperazine,hydrochloride(1:2)
• P2491
• CVVIJWRCGSYCMB-UHFFFAOYSA-N
• CAS-142-64-3
• AKOS022183484
• J-013603
• PIPERAZINE DIHYDROCHLORIDE (USP-RS)
• PIPERAZINEDIHYDROCHLORIDE
• FT-0631827
• PIPERAZINE HYDROCHLORIDE [WHO-DD]
• UNII-17VU4Z4W88
• DB-042639

• MDL： MFCD00012754
• Inchi： 1S/C4H10N2.2ClH/c1-2-6-4-3-5-1;;/h5-6H,1-4H2;2*1H
• InChI Key： CVVIJWRCGSYCMB-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCNCC1

Computed Properties

• Exact Mass: 158.03800
• Monoisotopic Mass: 158.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 26.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 24.1

Experimental Properties

• Color/Form: White or cream crystalline powder
• Density: 1.3011 (rough estimate)
• Melting Point: 320°C(dec.)(lit.)
• Boiling Point: 149.3°C at 760 mmHg
• Flash Point: 49.7ºC
• Refractive Index: 1.6300 (estimate)
• PSA: 24.06000
• LogP: 1.44080
• Solubility: Slightly soluble in water

Piperazine dihydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H303-H315-H317-H319-H334-H361-H412
• Warning Statement： P201-P202-P261-P264-P272-P273-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P305+P351+P338+P337+P313-P308+P313-P405-P501
• Hazardous Material transportation number：UN2579
• Hazard Category Code： 36/37/38-42/43
• Safety Instruction： S22-S26-S36/37
• FLUKA BRAND F CODES：3-10
• RTECS：TL4025000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on Piperazine dihydrochloride

Piperazine Dihydrochloride (CAS No. 142-64-3): A Comprehensive Overview

Piperazine Dihydrochloride, with the chemical formula C₄H₁₀Cl₂N₂·2H₂O, is a widely recognized compound in the field of pharmaceuticals and chemical research. Its CAS number, 142-64-3, identifies it as a specific and well-documented substance, making it a subject of extensive study and application. This compound is particularly noted for its versatility in medicinal chemistry, serving as a key intermediate in the synthesis of various therapeutic agents.

The structure of Piperazine Dihydrochloride consists of a piperazine core, which is a six-membered heterocyclic amine containing two nitrogen atoms. This unique structural feature contributes to its remarkable chemical reactivity and biological activity. The dihydrochloride salt form enhances its solubility in water, making it an ideal candidate for formulation in aqueous-based pharmaceutical solutions.

In recent years, Piperazine Dihydrochloride has garnered significant attention in the development of novel pharmaceuticals. Its role as a building block in drug synthesis has been leveraged to create compounds with diverse pharmacological properties. For instance, it has been utilized in the production of antipsychotic medications, where its ability to modulate neurotransmitter activity is highly beneficial. Additionally, its applications extend to the treatment of parasitic infections, showcasing its broad utility across different therapeutic domains.

One of the most compelling aspects of Piperazine Dihydrochloride is its involvement in the synthesis of antifungal agents. Researchers have identified that modifications to the piperazine ring can lead to compounds with enhanced antifungal activity. This has opened up new avenues for treating resistant fungal infections, which are becoming increasingly prevalent due to the rise of multidrug-resistant strains. The compound's ability to interfere with fungal cell membrane synthesis and function makes it a valuable asset in combating these infections.

The pharmaceutical industry has also explored the use of Piperazine Dihydrochloride in the development of anti-inflammatory drugs. Its structural properties allow it to interact with various inflammatory pathways, thereby reducing inflammation and associated symptoms. This has been particularly promising in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's dual functionality as both an intermediate and an active ingredient underscores its importance in modern drug design.

Furthermore, Piperazine Dihydrochloride has found applications in veterinary medicine. Its broad-spectrum activity makes it effective against a range of parasitic infections in animals, contributing to improved animal health and welfare. The compound's safety profile and efficacy have been well-documented in various animal models, making it a trusted choice for veterinarians worldwide.

The synthesis of Piperazine Dihydrochloride is another area where advancements have been made. Modern synthetic methods have improved yield and purity, ensuring that pharmaceutical-grade material is readily available for research and production purposes. These advancements have not only enhanced the efficiency of drug manufacturing but also reduced costs associated with raw material procurement.

Regulatory considerations play a crucial role in the use of Piperazine Dihydrochloride. Compliance with international standards ensures that the compound meets safety and efficacy requirements for human and veterinary use. Regulatory bodies such as the FDA and EMA have stringent guidelines that manufacturers must adhere to, ensuring that only high-quality products reach the market.

The environmental impact of producing and using Piperazine Dihydrochloride is also a topic of interest. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental footprint. These initiatives align with global trends towards green chemistry, emphasizing the importance of sustainable practices in pharmaceutical manufacturing.

In conclusion, Piperazine Dihydrochloride (CAS No. 142-64-3) is a multifaceted compound with significant applications across various fields of medicine and research. Its structural versatility, coupled with its broad spectrum of biological activity, makes it an invaluable asset in drug development. As research continues to uncover new uses and applications for this compound, its importance in advancing medical science is set to grow even further.